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Compound of Interest

Compound Name: Eremomycin

Cat. No.: B1671613 Get Quote

For Immediate Implementation: This document provides essential safety protocols and

logistical procedures for the handling and disposal of Eremomycin. Adherence to these

guidelines is mandatory for all laboratory personnel to ensure a safe research environment and

minimize exposure risks.

Eremomycin is a glycopeptide antibiotic. While some safety data sheets (SDS) classify it as

not hazardous, others indicate it may be harmful if swallowed and is suspected of causing

cancer.[1] Given the conflicting information, a cautious approach is warranted, and personnel

should adhere to the stringent handling and disposal procedures outlined below.

Personal Protective Equipment (PPE) Protocol
All personnel handling Eremomycin must use the personal protective equipment detailed in

the table below. Proper donning and doffing procedures are critical to prevent contamination.
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PPE Component
Specifications and
Requirements

Donning and Doffing
Notes

Gloves
Two pairs of powder-free nitrile

gloves.

Donning: The inner glove

should be worn under the cuff

of the lab coat, and the outer

glove over the cuff.[2] Doffing:

Remove the outer pair

immediately after handling the

material and the inner pair

after completing the cleanup

and decontamination process.

Eye Protection
Chemical splash goggles and

a full-face shield.[3]

Donning: Put on after the

respirator. Doffing: Remove

from the back by lifting the

headband.[4]

Respiratory Protection

A NIOSH-certified N95 or

higher-rated respirator is

required when handling the

powdered form of Eremomycin

to prevent inhalation of dust

particles.[3]

Donning: Ensure a proper fit

and perform a seal check

before entering the handling

area. Doffing: Remove by

touching only the straps,

pulling them over the head

without touching the front of

the respirator.[4]

Lab Coat

A disposable, solid-front gown

made of low-permeability fabric

with long sleeves and tight-

fitting cuffs.[2]

Donning: Fasten completely

before handling any materials.

Doffing: Roll the gown inward,

turning it inside out to contain

any contaminants, and dispose

of it immediately.

Operational Plan for Handling Eremomycin
All handling of Eremomycin powder must be conducted within a certified chemical fume hood

to minimize the risk of aerosolization.
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Experimental Workflow:

Preparation: Before handling Eremomycin, ensure the chemical fume hood is operational

and the work area is decontaminated. Assemble all necessary equipment, including a tared,

sealed weighing container.

Weighing:

Perform all weighing operations within the fume hood.

To prevent powder dispersal, avoid pouring directly from the main container. Use a

dedicated spatula to transfer small amounts to the tared container.

Keep the primary Eremomycin container closed when not in use.

Dissolving:

If preparing a solution, add the solvent to the weighed Eremomycin powder within the

fume hood.

Avoid creating aerosols by adding the solvent slowly and gently swirling to dissolve. Do

not use a vortex mixer with an open container inside the hood.

Post-Handling:

Decontaminate all surfaces within the fume hood with an appropriate cleaning solution.

Properly doff and dispose of all PPE as described in the doffing procedures.

Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan
All Eremomycin waste is to be treated as hazardous chemical waste.

Waste Segregation and Disposal:
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Waste Type Disposal Container Disposal Procedure

Solid Eremomycin Waste

Labeled, sealed, puncture-

resistant container marked

"Hazardous Chemical Waste -

Carcinogen Suspect".

Collect all unused Eremomycin

powder and any materials

grossly contaminated with the

powder (e.g., weigh boats,

contaminated paper towels) in

this container.

Liquid Eremomycin Waste

Labeled, sealed, leak-proof

container marked "Hazardous

Chemical Waste - Carcinogen

Suspect".

Collect all solutions containing

Eremomycin. Do not dispose

of down the drain.

Contaminated PPE
Labeled, sealed biohazard

bag.

All disposable PPE, including

both pairs of gloves, lab coat,

and any other contaminated

disposables, must be placed in

this bag.

Contaminated Sharps

Labeled, puncture-resistant

sharps container marked

"Hazardous Chemical Waste -

Carcinogen Suspect".

Any needles, syringes, or other

sharps contaminated with

Eremomycin must be disposed

of in this container.

All waste containers must be stored in a designated hazardous waste accumulation area.

Contact the institution's Environmental Health and Safety (EHS) office for pickup and final

disposal.[5]

Quantitative Data Summary
Property Value

Molecular Formula C73H89ClN10O26

Molecular Weight 1558.0 g/mol

Occupational Exposure Limit (OEL) Not Established
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Due to the lack of a specific Occupational Exposure Limit for Eremomycin, and the conflicting

hazard information, all handling must be performed with the highest level of precaution as

outlined in this document.

Visual Workflow for Safe Handling of Eremomycin

Preparation Handling (in Fume Hood) Cleanup & Decontamination

Start: Gather Materials & PPE Don PPE
(Inner Gloves, Gown, Respirator, Goggles, Face Shield, Outer Gloves) Weigh Eremomycin Powder

Enter Handling Area
Prepare Solution Decontaminate Fume Hood & Equipment Segregate & Dispose of Waste Doff PPE

(Outer Gloves, Gown, Face Shield, Goggles, Respirator, Inner Gloves) Wash Hands Thoroughly End
End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of Eremomycin, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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